Cas no 1593543-07-7 ((3S,4S,3’S)-Ezetimibe)

• Product Name: (3S,4S,3’S)-Ezetimibe
• CAS No: 1593543-07-7
• MF: C₂₄H₂₁F₂NO₃
• MW: 409.425253629684
• CID: 3164536
• PubChem ID: 42066912
• Update Time: 2025-04-21

(3S,4S,3’S)-Ezetimibe Chemical and Physical Properties

Names and Identifiers

• Ezetimibe (SSS)-Isomer
• 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4S)-; (3S,4S)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; (3S,4S)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; S,S,S-Ezetimibe (USP)
• CS-0164697
• 1593543-07-7
• (3S,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
• Ezetimibe (3S,4S,3'S)-Isomer (Ezetimibe Impurity pound(c)
• 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4S)-
• S,S,S-ezetimibe
• (3S,4S)-1-(4-FLUOROPHENYL)-3-[(3S)-3-(4-FLUOROPHENYL)-3-HYDROXYPROPYL]-4-(4-HYDROXYPHENYL)AZETIDIN-2-ONE
• F19404
• Ezetimibe (3S,4S,3'S)-Isomer
• (3S,4S,3'S)-Ezetimibe
• (3S,4S)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one
• 4LK8SY3P76
• SCHEMBL14563917
• DTXSID101111439
• FE153467
• (3S,4S,3’S)-Ezetimibe

• Inchi： 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23+/m0/s1
• InChI Key： OLNTVTPDXPETLC-RJGXRXQPSA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@H]1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 409.14894986g/mol
• Monoisotopic Mass: 409.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams